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Get Quote

Although protocols for developing RCM-1 as an antibody are not applicable, the search revealed rich

information on its mechanism and delivery, which may be valuable for your research. The experimental

details from the identified study are summarized below.

Aspect Description

Identity &
Target

Small molecule inhibitor of FOXM1 transcription factor [1].

Primary
Mechanism

Binds FOXM1, prompting its translocation from nucleus to cytoplasm for

ubiquitination and proteasomal degradation [1].

Delivery
System

Encapsulated in folate acid (FA)-conjugated, amphiphilic poly-beta amino ester
(aPBAE) nanoparticles [1].

Key In Vivo
Finding

Combination with low-dose Vincristine in mouse model reduced tumor volume,

increased cell death, decreased proliferation with no toxicity per liver metabolic
panels [1].

The nanoparticle delivery system for RCM-1 was specifically engineered to address its hydrophobicity. The

synthesis and encapsulation workflow is illustrated below.
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Start: Reagents

Michael Addition
Bisphenol A glycerolate diacrylate

+ 4,4’-Trimethylenedipiperidine
in DMSO, 50°C, 24h

Polymer Chain Extension
Add 6-amino-1-hexanol

90°C, 24h

Polymer Capping
Cap with FA-modified PEI

(PEG modification via EDC/NHS coupling)

Drug Encapsulation
Mix polymer with RCM1 in DMSO

Move to aqueous condition

Nanoparticle Assembly
Allow self-assembly for 4 hours

Purification
Dialysis for 48 hours

(Remove DMSO and impurities)

End: RCM1-loaded NPFA

Click to download full resolution via product page
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How to Proceed Further

Given that RCM-1 itself is not an antibody, the following suggestions might be more aligned with your goal

of creating application notes for researchers:

Verify the Compound of Interest: Double-check the specific name "RCM-1" in your internal

documents or with colleagues to ensure there is no confusion with another research compound.
Explore Adjacent Topics: The search results contained extensive information on modern therapeutic

antibody development. I can help you create detailed notes on:
Bispecific Antibodies & ADCs: Covering their design, clinical pipeline, and characterization

techniques [2] [3].
Immunogenicity Reduction: Detailed protocols for humanization, deimmunization, and

assessing immunogenicity risk [4] [5].
Advanced Characterization Methods: Such as the Multi-Attribute Method (MAM) for

monitoring critical quality attributes [6] or biophysical stability testing [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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development-methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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